Cas no 338954-64-6 (1-[(3-methoxyphenyl)methyl]-5,6-dimethyl-4-nitro-1H-1,3-benzodiazole)

• Product Name: 1-[(3-methoxyphenyl)methyl]-5,6-dimethyl-4-nitro-1H-1,3-benzodiazole
• CAS No: 338954-64-6
• CID: 4648005
• Update Time: 2025-06-08

1-[(3-methoxyphenyl)methyl]-5,6-dimethyl-4-nitro-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-METHOXYBENZYL)-5,6-DIMETHYL-4-NITRO-1H-1,3-BENZIMIDAZOLE
• 3-[(5,6-DIMETHYL-4-NITRO-1H-1,3-BENZIMIDAZOL-1-YL)METHYL]PHENYL METHYL ETHER
• 1-[(3-methoxyphenyl)methyl]-5,6-dimethyl-4-nitro-1H-1,3-benzodiazole
• 1H-Benzimidazole, 1-[(3-methoxyphenyl)methyl]-5,6-dimethyl-4-nitro-

Additional information on 1-[(3-methoxyphenyl)methyl]-5,6-dimethyl-4-nitro-1H-1,3-benzodiazole

Professional Introduction to Compound with CAS No. 338954-64-6 and Product Name: 1-[(3-methoxyphenyl)methyl]-5,6-dimethyl-4-nitro-1H-1,3-benzodiazole

The compound identified by the CAS number 338954-64-6 and the product name 1-[(3-methoxyphenyl)methyl]-5,6-dimethyl-4-nitro-1H-1,3-benzodiazole represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzodiazepine class, a well-studied group of molecules known for their broad spectrum of biological activities. The structural features of this compound, particularly the presence of a nitro group at the 4-position and an isopropyl substituent at the 5,6 positions, contribute to its unique pharmacological profile.

Recent advancements in drug discovery have highlighted the importance of benzodiazepine derivatives in developing novel therapeutic agents. The 3-methoxyphenylmethyl moiety in this compound adds a layer of complexity that may influence its interaction with biological targets. This structural feature has been explored in various research studies to modulate receptor binding affinity and selectivity. The combination of these substituents makes this compound a promising candidate for further investigation in medicinal chemistry.

In the context of modern pharmaceutical research, the nitro group is a critical functional moiety that can serve multiple purposes. It can act as a pharmacophore, enhancing binding interactions with specific enzymes or receptors. Additionally, the nitro group can be metabolically converted into a hydroxylamine or amine, which may alter the compound's pharmacokinetic properties. Such transformations are often studied to optimize drug efficacy and reduce potential side effects.

The isopropyl substituents at the 5 and 6 positions contribute to the steric environment of the molecule, which can significantly impact its biological activity. These groups can influence solubility, metabolic stability, and binding affinity. In recent years, computational modeling and molecular dynamics simulations have been increasingly employed to predict how these structural elements affect the compound's behavior in biological systems. Such computational approaches are essential for rational drug design and can accelerate the discovery process.

One of the most compelling aspects of this compound is its potential application in treating neurological disorders. Benzodiazepine derivatives are well-known for their anxiolytic, sedative, and muscle relaxant properties. However, due to concerns about tolerance and dependence, there is a continuous effort to develop new analogs with improved safety profiles. The structural modifications present in 1-[(3-methoxyphenyl)methyl]-5,6-dimethyl-4-nitro-1H-1,3-benzodiazole may offer a balance between efficacy and safety by fine-tuning receptor interactions.

Furthermore, the 3-methoxyphenyl ring is known to enhance lipophilicity, which can improve blood-brain barrier penetration—a crucial factor for central nervous system (CNS) drugs. This feature has been exploited in various CNS-active compounds to ensure adequate therapeutic levels at the site of action. The methoxy group also provides a site for potential bioconjugation strategies, allowing for further functionalization to target specific disease pathways.

Recent studies have also explored the role of nitro-containing heterocycles in medicinal chemistry. The nitro group can be selectively reduced to an amine under mild conditions, which opens up possibilities for derivatization into more complex structures. This chemical versatility makes compounds like 1-[(3-methoxyphenyl)methyl]-5,6-dimethyl-4-nitro-1H-1,3-benzodiazole valuable tools for synthetic chemistry and drug development.

The dimethyl substitution at positions 5 and 6 not only affects steric hindrance but also influences metabolic stability. These substituents can shield reactive sites from enzymatic degradation or alter electronic distributions within the molecule. Understanding these effects is crucial for predicting how the compound will behave in vivo and for designing next-generation analogs with enhanced pharmacological properties.

In conclusion, 1-[(3-methoxyphenyl)methyl]-5,6-dimethyl-4-nitro-1H-1,3-benzodiazole (CAS No. 338954-64-6) represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of functional groups—particularly the nitro group, isopropyl substituents, and 3-methoxyphenyl ring—makes it an attractive candidate for further exploration in drug discovery efforts aimed at treating neurological disorders and other diseases. Continued investigation into this compound could yield valuable insights into structure-activity relationships and pave the way for novel therapeutic interventions.